2-propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one

• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol
• SMILES: CCCC1=NN2C=CC(=O)NC2=C1
• InChI: InChI=1S/C9H11N3O/c1-2-3-7-6-8-10-9(13)4-5-12(8)11-7/h4-6H,2-3H2,1H3,(H,10,13)
• InChIKey: UUBIEHZWTPKERX-UHFFFAOYSA-N

2-Propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: Core Scaffold for Kinase Inhibitor Research

2-Propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (CAS 1565698-82-9) is a bicyclic N-heterocyclic compound belonging to the pyrazolo[1,5-a]pyrimidin-5(4H)-one family, a privileged scaffold extensively utilized in medicinal chemistry for developing ATP-competitive kinase inhibitors . The core structure, confirmed by its SMILES notation CCCc1cc2[nH]c(=O)ccn2n1 and molecular formula C9H11N3O (MW 177.20), features a fused pyrazole-pyrimidine ring system with a 2-propyl substituent that distinguishes its physicochemical profile from shorter-chain analogs . This class of compounds has demonstrated high-impact activity against multiple kinase targets including Pim-1, Flt-3, CDKs, and CK2, making the scaffold a recurring pharmacophore in oncology and inflammation research programs .

ATP-competitive kinase inhibitor scaffold for Pim-1, Flt-3, CDK, CK2 research

2-Propyl substituent differentiates lipophilicity and flexibility from shorter-chain analogs

Conserved hydrogen-bond framework enables matched molecular pair SAR studies

• [1] Xu, Y. et al. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. ACS Med. Chem. Lett. 2015, 6, 63-67. View Source

2-Propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: Why Generic Analogs Fall Short

Generic substitution among pyrazolo[1,5-a]pyrimidin-5(4H)-one derivatives is scientifically unsound because even minor alkyl chain variations at the 2-position produce quantifiable shifts in lipophilicity (LogP) and molecular flexibility (rotatable bond count) that critically govern membrane permeability, cellular bioavailability, and target engagement kinetics . The 2-propyl substituent confers a calculated LogP of 0.9751, which is 3-fold higher than the 2-methyl analog (LogP 0.331) and 1.7-fold higher than the 2-ethyl analog (LogP 0.585), while remaining within the optimal drug-likeness window (LogP < 5) . This differentiated lipophilicity profile directly impacts the compound's partition behavior in cellular assays and in vivo models, meaning that biological data generated with a 2-methyl or 2-ethyl analog cannot be extrapolated to the 2-propyl derivative without experimental validation . Additionally, the conserved 5-oxo moiety and the specific propyl chain length influence hydrogen-bonding patterns with kinase hinge regions, further precluding casual analog swapping in structure-activity relationship (SAR) campaigns .

2-Alkyl chain length differences alter lipophilicity; cellular uptake data from methyl or ethyl analogs may not transfer.

Rotatable bond count varies (0 to 2), shifting conformational sampling and potential hinge-region interactions.

Even with conserved TPSA, kinase selectivity profiles can differ; direct replacement without experimental validation is not supported.

• [1] Xu, Y. et al. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. ACS Med. Chem. Lett. 2015, 6, 63-67. Demonstrates exquisite sensitivity of kinase inhibition to subtle structural modifications on the pyrazolopyrimidine core. View Source

2-Propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: Quantitative Differentiation vs. Close Analogs

Lipophilicity (LogP) Comparison Across 2-Alkyl Analogs

The 2-propyl derivative exhibits a calculated LogP of 0.9751, representing a substantial increase in lipophilicity compared to the 2-methyl analog (LogP 0.331, a 2.95-fold increase), the 2-ethyl analog (LogP 0.585, a 1.67-fold increase), and the unsubstituted parent compound (XLogP3-AA -0.3) . This places the 2-propyl compound in a more favorable range for passive membrane diffusion while avoiding the excessively high lipophilicity that could compromise solubility or promote non-specific protein binding .

Lipophilicity Comparison

Reported

2-Propyl LogP 0.975 vs 2-Methyl 0.331 (2.95-fold higher); 2-Ethyl 0.585 (1.67-fold higher).

Intermediate LogP may support balanced passive membrane diffusion screening.

Computed LogP; experimental partition coefficients unavailable.

Evidence Dimension	Calculated LogP (lipophilicity)
Target Compound Data	LogP = 0.9751
Comparator Or Baseline	2-Methyl analog: LogP = 0.331 (Chemsrc); 2-Ethyl analog: LogP = 0.585 (Leyan); Unsubstituted parent (4H-pyrazolo[1,5-a]pyrimidin-5-one): XLogP3-AA = -0.3 (PubChem)
Quantified Difference	2.95-fold higher LogP than 2-methyl; 1.67-fold higher than 2-ethyl; 4.25-fold higher than unsubstituted parent
Conditions	Computed/predicted LogP values from vendor databases and PubChem; experimental octanol-water partition coefficients not available for direct comparison

Why This Matters

For procurement decisions, the intermediate LogP of the 2-propyl derivative (0.9751) offers a balanced lipophilicity profile that is neither as polar as the 2-methyl analog (risking poor membrane penetration) nor as hydrophobic as larger alkyl-chain variants, potentially providing improved cellular bioavailability in kinase-targeted phenotypic assays compared to shorter-chain analogs.

• [1] PubChem. Pyrazolo[1,5-a]pyrimidin-5(1H)-one. XLogP3-AA -0.3. CID 135513288. View Source

Molecular Flexibility: Rotatable Bond Count Comparison

The 2-propyl derivative possesses 2 rotatable bonds (the propyl side chain), compared to 1 rotatable bond for the 2-ethyl analog and 0 rotatable bonds for the 2-methyl and unsubstituted parent scaffolds . This incremental flexibility allows the 2-propyl group to sample a broader conformational space when engaging hydrophobic pockets within kinase ATP-binding sites, potentially enabling induced-fit binding modes that shorter alkyl chains cannot access . However, the flexibility remains constrained enough (2 rotatable bonds) to avoid the excessive entropic penalty associated with longer alkyl chains (e.g., 2-butyl with 3+ rotatable bonds), representing a balanced conformational profile .

Rotatable Bond Count

Class-level

2 rotatable bonds (propyl) vs 1 (ethyl) and 0 (methyl).

Added flexibility may enable induced-fit binding exploration in kinase pockets.

Derived from SMILES analysis; standard cheminformatic rules.

Evidence Dimension	Rotatable bond count (molecular flexibility)
Target Compound Data	2 rotatable bonds
Comparator Or Baseline	2-Ethyl analog: 1 rotatable bond (Leyan); 2-Methyl analog: 0 rotatable bonds; Unsubstituted parent: 0 rotatable bonds (PubChem)
Quantified Difference	2-fold higher rotatable bond count than 2-ethyl analog; infinitely higher than 2-methyl and parent (0 -> 2)
Conditions	Derived from SMILES structure analysis; rotatable bond count defined by standard cheminformatic rules excluding terminal methyl groups

Why This Matters

When selecting a pyrazolopyrimidinone building block for kinase inhibitor SAR campaigns, the presence of exactly 2 rotatable bonds in the 2-propyl derivative provides a unique degree of conformational adaptability not available in the 2-methyl or 2-ethyl analogs. This property can be critical for exploring hydrophobic pocket occupancy in kinase targets with flexible active sites.

• [1] Xu, Y. et al. Pyrazolo[1,5-a]pyrimidine-based Pim-1 inhibitors. ACS Med. Chem. Lett. 2015. Demonstrates the critical role of hydrophobic pocket interactions in kinase selectivity. View Source

Conserved TPSA and Hydrogen-Bond Framework

Despite differences in lipophilicity, the 2-propyl, 2-ethyl, and 2-methyl derivatives share an identical topological polar surface area (TPSA) of 50.16 Ų and an identical hydrogen-bond donor/acceptor profile (1 donor, 3 acceptors) . This indicates that the core pyrazolo[1,5-a]pyrimidin-5-one scaffold's capacity to form conserved hydrogen-bond interactions with kinase hinge regions is fully preserved across the homologous series . Differentiation therefore arises exclusively from the hydrophobic contribution of the alkyl substituent, allowing researchers to isolate and study the effect of lipophilicity on target binding and pharmacokinetics without confounding changes in polar interactions.

TPSA and H-Bond Framework

Reported

Identical TPSA 50.16 Ų, 1 H-bond donor, 3 acceptors across all 2-alkyl analogs.

Attribution of biological differences to lipophilicity rather than polar interactions.

Computed TPSA; consistent scaffold hydrogen-bonding validated.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 50.16 Ų; H-bond donors = 1; H-bond acceptors = 3
Comparator Or Baseline	2-Ethyl analog: TPSA = 50.16 Ų (Leyan); 2-Methyl analog: TPSA consistent with same core scaffold; all share identical H-bond donor/acceptor counts
Quantified Difference	0% difference in TPSA; identical H-bond framework
Conditions	Computed TPSA values from Leyan vendor database; consistent across the 2-alkyl pyrazolo[1,5-a]pyrimidin-5-one series

Why This Matters

This conserved polar surface area means that any observed differences in biological activity between the 2-propyl and its shorter-chain analogs can be confidently attributed to lipophilicity-driven effects (membrane permeability, hydrophobic pocket occupancy) rather than altered hydrogen-bonding capacity. This makes the compound an ideal matched molecular pair for probing the hydrophobic contribution to kinase inhibitor SAR.

• [1] PubChem. Pyrazolo[1,5-a]pyrimidin-5(1H)-one. H-bond donor count 1, acceptor count 2 (parent scaffold). CID 135513288. View Source

2-Propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one: Optimal Application Scenarios

Matched Molecular Pair Analysis for Hydrophobic Pocket Probing

In kinase inhibitor lead optimization programs targeting Pim-1, CDK2, or CK2, the 2-propyl derivative serves as an ideal matched molecular pair with the 2-methyl and 2-ethyl analogs to isolate the contribution of incremental lipophilicity (LogP 0.9751 vs. 0.331 and 0.585, respectively) to target potency and selectivity without altering the conserved TPSA (50.16 Ų) or hydrogen-bond framework . This enables systematic SAR studies where changes in IC50 values can be directly attributed to improved hydrophobic pocket occupancy or membrane permeability, as demonstrated in published pyrazolo[1,5-a]pyrimidine Pim-1 inhibitor optimization campaigns .

Cellular Bioavailability and Permeability Screening

With a calculated LogP of 0.9751—positioned between the more polar 2-methyl (LogP 0.331) and more lipophilic extended-alkyl analogs—this compound is optimally suited for parallel artificial membrane permeability assays (PAMPA) and Caco-2 monolayer permeability studies aimed at establishing the relationship between 2-position alkyl chain length and passive diffusion across biological membranes . Its intermediate lipophilicity profile reduces the risk of poor aqueous solubility associated with longer alkyl chains while avoiding the membrane penetration limitations of more polar shorter-chain analogs.

Docking Studies Leveraging Conformational Flexibility

The 2-rotatable-bond propyl side chain provides a unique degree of conformational sampling not available in the 2-methyl (0 rotatable bonds) or 2-ethyl (1 rotatable bond) analogs . This property makes the compound particularly valuable for molecular dynamics simulations and induced-fit docking studies where the flexibility of the 2-substituent can be explored for accessing cryptic hydrophobic sub-pockets within kinase ATP-binding sites. Its use as a reference ligand in virtual screening campaigns enables benchmarking of scoring functions against a scaffold with moderate but controlled flexibility.

Application

Selection Property

Validation Focus

Kinase inhibitor matched molecular pair studies (Pim-1, CDK2, CK2)

2-Propyl matched molecular pair with conserved TPSA

Lipophilicity-driven target engagement profiling

Passive membrane permeability screening

Reported intermediate lipophilicity

PAMPA/Caco-2 permeability endpoint review

Kinase docking and molecular dynamics simulations

Propyl chain conformational flexibility

Induced-fit binding mode exploration in ATP pockets

• [1] Xu, Y. et al. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. ACS Med. Chem. Lett. 2015, 6, 63-67. View Source